Cas no 2167818-43-9 (4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol)

• Product Name: 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol
• CAS No: 2167818-43-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6547076
• PubChem ID: 165519404
• Update Time: 2025-06-11

4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol
• EN300-1277323
• 2167818-43-9

• Inchi： 1S/C13H21NO/c1-8-7-11(15)9(2)6-10(8)12(14)13(3,4)5/h6-7,12,15H,14H2,1-5H3
• InChI Key： AEFLDTVODDCKGT-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C)C(C(C)(C)C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol

Introduction to 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol (CAS No. 2167818-43-9)

4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol, identified by the chemical identifier CAS No. 2167818-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic core with substituents that include amino and isobutyl groups, has garnered attention due to its structural complexity and potential biological activity. The presence of both polar and non-polar functional groups makes it a versatile candidate for further chemical manipulation and pharmacological investigation.

The compound's structure is characterized by a benzene ring substituted at the 2- and 5-positions with methyl groups, enhancing its lipophilicity while maintaining the capacity for hydrogen bonding through the hydroxyl and amino functionalities. The N-isobutyl chain attached to the amino group introduces steric bulk, which can influence both the compound's solubility profile and its interactions with biological targets. Such structural features are often exploited in drug design to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In recent years, there has been a growing interest in phenolic derivatives as scaffolds for drug discovery. The aromatic ring system provides a stable platform for further derivatization, while the hydroxyl group serves as a hydrogen bond acceptor and potential site for metal chelation. The amino group offers additional possibilities for covalent binding or interaction with biological molecules. This combination of features makes 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol a promising candidate for exploring novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both an amino group and a hydroxyl group allows for diverse chemical transformations, including condensation reactions, etherification, and amidation. These reactions can be tailored to introduce additional functional groups or link the compound to other pharmacophores, thereby expanding its utility in medicinal chemistry.

Recent studies have begun to explore the biological activity of structurally related compounds, providing insights into the potential therapeutic effects of 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol. For instance, phenolic derivatives have been investigated for their anti-inflammatory, antioxidant, and antimicrobial properties. The ability of this compound to modulate enzyme activity or interact with cellular receptors remains an area of active research. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for further development as an anti-inflammatory agent.

The synthesis of 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol presents both challenges and opportunities for synthetic chemists. The need to introduce specific stereochemistry at the isobutyl side chain requires careful consideration of reaction conditions and protecting group strategies. Advances in catalytic methods have made it possible to achieve selective functionalization without compromising yield or purity. These advancements are crucial for scaling up production while maintaining high standards of chemical integrity.

The pharmaceutical industry has long valued compounds with multifunctional groups due to their potential for modularity in drug design. 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol exemplifies this principle by combining multiple reactive sites within a single molecular framework. This modular approach allows medicinal chemists to systematically modify different parts of the molecule while retaining key structural elements that contribute to biological activity.

As research continues to uncover new biological targets and mechanisms of disease, compounds like 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol will play an increasingly important role in drug discovery efforts. Their versatility as intermediates and their potential biological activity make them valuable tools for academic researchers and industrial scientists alike. The continued exploration of their properties will likely lead to novel therapeutic agents that address unmet medical needs.

The future prospects for 4-(1-amino-2,2-dimethylpropyl)-2,5-dimethylphenol are bright given its structural features and potential applications. Further investigation into its pharmacological properties will be essential to determine its suitability for clinical development. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.